Cas no 3131-23-5 (4-Hydroxy Estrone)
![4-Hydroxy Estrone structure](https://www.kuujia.com/scimg/cas/3131-23-5x300.png)
4-Hydroxy Estrone structure
4-Hydroxy Estrone Properties
Names and Identifiers
-
- Estra-1,3,5(10)-trien-17-one,3,4-dihydroxy-
- 4-Hydroxy Estrone
- (8R,9S,13S,14S)-3,4-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
- ESTRA-1,3,5(10)-TRIEN-17-ONE, 3,4-DIHYDROXY-
- MS-24093
- Q27159765
- NS00040592
- CHEBI:87602
- BIDD:ER0089
- BRN 1999480
- 3MN57C55S2
- 3,4-dihydroxy-1,3,5(10)-estratrien-17-one
- estra-1,3,5(10)-triene-3,4-diol-17-one
- 3,4-Dihydroxyestra-1,3,5(10)-trien-17-one
- AKOS027320445
- NCGC00485311-01
- 3131-23-5
- DTXSID00904312
- 4-Hydroxyestrone 100 microg/mL in Acetonitrile
- UNII-3MN57C55S2
- CCRIS 9275
- 4-Hydroxy-Estrone
- 3,4-dihydroxy-estra-1,3,5(10)-trien-17-one
- J-018377
- 4-Hydroxyestrone
- SCHEMBL223170
- CHEMBL1743300
- PD151151
- 4-Hydroxyestrone, >=90% (HPLC)
- (8R,9S,13S,14S)-3,4-Dihydroxy-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
- 4-OHE1
- 4-OHE(1)
- 4-hydroxy catechol estrogen
- XQZVQQZZOVBNLU-QDTBLXIISA-N
- G77002
- (15R)-5,6-dihydroxy-15-methyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-2,4,6-trien-14-one
- 1,3,5(10)-Estratriene-3,4-diol-17-one
- 4OHEs
- (15R)-5,6-dihydroxy-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2,4,6-trien-14-one
- DTXCID701333469
- +Expand
-
- MFCD00079358
- XQZVQQZZOVBNLU-QDTBLXIISA-N
- InChI=1S/C18H22O3/c1-18-9-8-11-10-4-6-15(19)17(21)13(10)3-2-12(11)14(18)5-7-16(18)20/h4,6,11-12,14,19,21H,2-3,5,7-9H2,1H3/t11-,12-,14+,18+/m1/s1
- C[C@@]12CC[C@@H]3C4=CC=C(C(=C4CC[C@H]3[C@@H]2CCC1=O)O)O
Computed Properties
- 286.15700
- 2
- 3
- 0
- 286.15689456g/mol
- 21
- 448
- 0
- 2
- 2
- 0
- 0
- 1
- 2.8
- 0
- 57.5
Experimental Properties
- 3.52300
- 57.53000
- 260-263°C
- 93 °C
- Not available
- Not available
4-Hydroxy Estrone Price
4-Hydroxy Estrone Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3131-23-5)
TANG SI LEI
15026964105
2881489226@qq.com
4-Hydroxy Estrone Related Literature
-
Masatoshi Yamaguchi,Makoto Yoshimura Analyst 1998 123 307
-
Supratik Kar,Hans Sanderson,Kunal Roy,Emilio Benfenati,Jerzy Leszczynski Green Chem. 2020 22 1458
-
3. Synthesis of 4-hydroxyestrogens from steroid 4,5-epoxides: thermal rearrangement of 4-chloro-4,5-epoxidesHelena Majgier-Baranowska,John N. Bridson,Kirk Marat,John F. Templeton J. Chem. Soc. Perkin Trans. 1 1998 1967
-
Supratik Kar,Hans Sanderson,Kunal Roy,Emilio Benfenati,Jerzy Leszczynski Green Chem. 2020 22 1458
-
J. R. Hanson Nat. Prod. Rep. 2000 17 423
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